Cas no 150536-08-6 (ethyl 2-3-(4-chlorophenyl)-7H-1,2,4triazolo3,4-b1,3,4thiadiazin-6-ylacetate)

• Product Name: ethyl 2-3-(4-chlorophenyl)-7H-1,2,4triazolo3,4-b1,3,4thiadiazin-6-ylacetate
• CAS No: 150536-08-6
• MF: C₁₄H₁₃ClN₄O₂S
• MW: 336.796620130539
• CID: 217185
• PubChem ID: 876505
• Update Time: 2025-06-26

ethyl 2-3-(4-chlorophenyl)-7H-1,2,4triazolo3,4-b1,3,4thiadiazin-6-ylacetate Chemical and Physical Properties

Names and Identifiers

• 7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine-6-aceticacid, 3-(4-chlorophenyl)-, ethyl ester
• 3-(4-CHLORO-PHENYL)-7H-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZIN-6-YL]-ACETIC ACID ETHYL ESTER
• ethyl 2-[3-(4-chlorophenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-6-yl]acetate
• [3-(4-Chloro-phenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-6-yl]-acetic acid ethyl ester
• AC1LGTDQ
• AC1Q34QK
• HMS1757C08
• MolPort-002-085-122
• SMSF0008310
• STK787205
• STOCK6S-50480
• ethyl 2-3-(4-chlorophenyl)-7H-1,2,4triazolo3,4-b1,3,4thiadiazin-6-ylacetate
• SR-01000222187-1
• EN300-06172
• SR-01000222187
• Ethyl 2-(3-(4-chlorophenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-6-yl)acetate
• CCG-293199
• 150536-08-6
• Ethyl2-(3-(4-chlorophenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-6-yl)acetate
• DTXSID40358077
• CS-0220250
• Z56921369
• CB00484
• AKOS002528242
• WAY-341517

• MDL： MFCD01166532
• Inchi： 1S/C14H13ClN4O2S/c1-2-21-12(20)7-11-8-22-14-17-16-13(19(14)18-11)9-3-5-10(15)6-4-9/h3-6H,2,7-8H2,1H3
• InChI Key： KNIFJPVNONZEMF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C2N1N=C(CC(=O)OCC)CS2

Computed Properties

• Exact Mass: 336.044774
• Monoisotopic Mass: 336.044774
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.7
• XLogP3: 2.9

Experimental Properties

• Density: 1.5
• Boiling Point: 524.6°C at 760 mmHg
• Flash Point: 271.1°C
• Refractive Index: 1.703

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on ethyl 2-3-(4-chlorophenyl)-7H-1,2,4triazolo3,4-b1,3,4thiadiazin-6-ylacetate

Recent Advances in the Study of Ethyl 2-[3-(4-Chlorophenyl)-7H-1,2,4-Triazolo[3,4-b][1,3,4]Thiadiazin-6-yl]Acetate (CAS: 150536-08-6)

The compound ethyl 2-[3-(4-chlorophenyl)-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-6-yl]acetate (CAS: 150536-08-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a triazolothiadiazine core, exhibits a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological potential.

One of the key areas of research has been the synthesis and structural modification of this compound to enhance its bioactivity. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves the yield and purity of ethyl 2-[3-(4-chlorophenyl)-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-6-yl]acetate. The researchers employed a multi-step reaction sequence involving cyclization and esterification, which resulted in a scalable and efficient process. This advancement is expected to facilitate further preclinical studies and potential drug development.

In addition to synthetic improvements, recent investigations have explored the compound's biological targets. A 2024 study in Bioorganic & Medicinal Chemistry Letters identified the compound as a potent inhibitor of certain kinases involved in inflammatory pathways. The study demonstrated that ethyl 2-[3-(4-chlorophenyl)-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-6-yl]acetate effectively suppresses the production of pro-inflammatory cytokines in vitro, suggesting its potential as a lead compound for developing anti-inflammatory drugs.

Another significant development is the compound's potential application in oncology. Research published in the European Journal of Medicinal Chemistry (2023) highlighted its ability to induce apoptosis in cancer cell lines, particularly those resistant to conventional chemotherapy. The study utilized molecular docking and in vitro assays to elucidate the compound's interaction with key apoptotic proteins, providing a foundation for future structure-activity relationship (SAR) studies.

Despite these promising findings, challenges remain in translating these discoveries into clinical applications. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed in future studies. However, the growing body of research on ethyl 2-[3-(4-chlorophenyl)-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-6-yl]acetate underscores its potential as a versatile scaffold for drug development. Continued efforts in synthetic optimization and mechanistic studies will be crucial for unlocking its full therapeutic potential.